3-(methoxymethyl)-1H-1,2,4-triazol-5-amine

• IUPAC Name: 5-(methoxymethyl)-1H-1,2,4-triazol-3-amine
• InChI: InChI=1S/C4H8N4O/c1-9-2-3-6-4(5)8-7-3/h2H2,1H3,(H3,5,6,7,8)
• InChI Key: HYLMHQTVTUXWRX-UHFFFAOYSA-N
• Canonical SMILES: COCC1=NC(=NN1)N
• Molecular Formula: C4H8N4O
• DSSTOX Substance ID: DTXSID30396509
• Molecular Weight: 128.13 g/mol
• CAS RN: 105445-19-0

Description

3-(Methoxymethyl)-1H-1,2,4-triazol-5-amine, commonly known as MMTA, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. MMTA belongs to the class of triazole compounds, which have been extensively studied for their biological and pharmacological properties.

Scientific Research Applications

• Synthesis of Novel Compounds :

  • Bektaş et al. (2007) synthesized various derivatives of 1,2,4-triazole, including compounds similar to 3-(methoxymethyl)-1H-1,2,4-triazol-5-amine, and tested their antimicrobial activities. They found that some synthesized compounds possessed good or moderate activities against test microorganisms (Bektaş et al., 2007).
  • Vo (2020) reported the synthesis of 1,5-disubstituted 1,2,3-triazoles using a metal-free multi-component reaction, highlighting the potential of triazole derivatives in various chemical applications (Vo, 2020).

• Biological and Medicinal Applications :

  • Serradeil-Albalat et al. (2008) used chiral 1,2,4-triazol-4-amines as auxiliaries for the synthesis of enantiomerically enriched primary alkyl and arylalkyl amines, which are important in the development of pharmaceuticals (Serradeil-Albalat et al., 2008).
  • Holla et al. (2003) explored the synthesis of Mannich base derivatives from 1,2,4-triazoles and evaluated their anticancer activities, indicating the potential of these compounds in cancer treatment (Holla et al., 2003).

• Photophysical and Environmental Properties :

  • Guo et al. (2021) described a metal- and oxidant-free method for synthesizing structurally diverse 1H-1,2,4-triazol-3-amines, which have potential applications in organic chemistry, medicinal chemistry, and optical materials due to their fluorescence and aggregation-induced emission properties (Guo et al., 2021).

• Structural and Chemical Properties :

  • Dolzhenko et al. (2008) studied the crystal structure of 3-phenyl-1,2,4-triazol-5-amine and 5-phenyl-1,2,4-triazol-3-amine, providing insights into the structural properties of 1,2,4-triazoles, which are important for understanding their reactivity and interactions (Dolzhenko et al., 2008).